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Compound of Interest

Compound Name: CODEINE PHOSPHATE

Cat. No.: B1669283

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. Handling potent compounds like Codeine Phosphate requires
stringent adherence to safety protocols to mitigate risks of exposure and ensure regulatory
compliance. This guide provides essential, immediate safety and logistical information,
including detailed operational and disposal plans for the handling of Codeine Phosphate.

Hazard Identification and Occupational Exposure Limits

Codeine Phosphate is classified as a hazardous substance with significant health risks.
Exposure can occur through inhalation, ingestion, and skin or eye contact. It is crucial to
understand the specific hazards and quantitative exposure limits to implement appropriate
controls.

Hazard Classification
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Hazard Statement Classification Reference
L Acute Toxicity (Oral),
H301: Toxic if swallowed [11[2]
Category 3
H334: May cause allergy or ) o
_ Respiratory Sensitisation,
asthma symptoms or breathing [1]12]
T Category 1
difficulties if inhaled
H317: May cause an allergic ) o
) ) Skin Sensitisation, Category 1 [11[2]
skin reaction
H361: Suspected of damaging Reproductive Toxicity, (2]
fertility or the unborn child Category 2
| Irritant | Skin, Eye, and Lung Irritant | |
Quantitative Health and Exposure Data
Parameter Value Species Reference

Occupational
Exposure Limits

Pfizer OEL (8-hr TWA)  0.07 mg/m3 Human

[3]

OSHA PEL (TWA) 200 pg/m3 (0.2 mg/m3)  Human

[4]

Acute Oral Toxicity

LD50 85 mg/kg Rat

LD50 237 mg/kg Mouse

| LD50 | 654 mg/kg | Guinea Pig | |

Operational Plan: Step-by-Step Handling

Procedures
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A systematic approach is essential for minimizing exposure. The following steps outline the
procedural guidance for safely handling Codeine Phosphate in a laboratory setting.

Step 1: Engineering Controls

Engineering controls are the primary and most effective means of controlling exposure.[3]

» Ventilation: Always handle Codeine Phosphate powder within a certified chemical fume
hood, powder containment hood, or other ventilated enclosure to keep airborne
concentrations below the established exposure limits.

o Storage: Store Codeine Phosphate in a designated, secure, and ventilated area. According
to USP <800> guidelines for hazardous drugs, it should be stored in an externally ventilated,
negative-pressure room with at least 12 air changes per hour to prevent contamination and
personnel exposure.[5][6]

Step 2: Personal Protective Equipment (PPE) Selection

While engineering controls are primary, PPE is a critical last line of defense.[7] All PPE worn
when handling Codeine Phosphate should be considered contaminated.[5]

» Respiratory Protection: Due to the risk of aerosolization and inhalation, respiratory protection
is mandatory when handling the powder.[8] A NIOSH-certified N95 or N100 fit-tested
respirator is recommended for operations that may generate dust.[9]

e Hand Protection: Wear chemical-compatible, powder-free, disposable gloves (e.g., nitrile) at
all times.[10] For extensive handling, consider double-gloving.

o Eye and Face Protection: Wear chemical splash goggles.[4] For tasks with a higher risk of
splashes, a full-face shield worn over goggles provides maximum protection.[9]

» Body Protection: A dedicated lab coat is the minimum requirement. For procedures involving
larger quantities or with a higher risk of contamination, a disposable, long-sleeved gown or a
full "bunny suit" coverall is required to provide comprehensive protection.[10]

Step 3: Safe Handling and Spill Response

¢ General Handling:
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Ensure all necessary safety equipment, including an eyewash station, is accessible.

[e]

Avoid creating dust when weighing or transferring the powder.

o

[¢]

Wash hands thoroughly with soap and water after removing gloves and before leaving the

work area.

Immediately remove and contain any clothing that becomes contaminated.[1]

[¢]

Spill Response:
o Evacuate and secure the spill area.

o Don the appropriate PPE before re-entering the area. For significant spills, this may
include a full suit and a self-contained breathing apparatus.

o Contain the spill using an absorbent material.[3]

o Carefully collect the spilled material and absorbent into a labeled, sealed container for
proper disposal.[3]
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START:
Risk Assessment

Step 1: Use Engineering Controls
(e.g., Chemical Fume Hood)

Step 2: Don Appropriate PPE
(Respirator, Gown, Double Gloves, Goggles)

Step 3: Perform Handling Operation
(Weighing, Compounding)

Step 4: Decontaminate Work Area

Step 5: Doff PPE Correctly

Step 6: Segregate Waste Streams

PPE & Consumables Unused/Expired Product

Dispose of Contaminated PPE Dispose of Unused Product
as Hazardous Waste via DEA-Registered Reverse Distributor

Click to download full resolution via product page

Workflow for Handling Codeine Phosphate
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Disposal Plan: Regulatory and Safety Imperatives

Proper disposal is a critical logistical and regulatory step. Failure to comply can have serious
legal and safety consequences.

o Controlled Substance Disposal: Codeine Phosphate is a controlled substance. It cannot be
disposed of as standard hazardous, biological, or medical waste.[11] All unused or expired
material must be disposed of in compliance with the Drug Enforcement Administration (DEA)
regulations. This typically involves transferring the material to a licensed "reverse distributor”
or returning it to the manufacturer.[11]

o PPE and Contaminated Waste Disposal: All PPE and materials (e.g., absorbent pads, wipes)
that come into contact with Codeine Phosphate are considered contaminated.[5] These
items must be placed in a clearly labeled, sealed waste container and disposed of according
to your institution's policies for hazardous chemical waste.[3][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Codeine Phosphate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669283#personal-protective-equipment-for-
handling-codeine-phosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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